Methyl2,4-dichloro-6-methoxyquinazoline-7-carboxylate
Overview
Description
Methyl2,4-dichloro-6-methoxyquinazoline-7-carboxylate is a quinazoline derivative, a class of compounds known for their diverse biological activities.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of quinazoline derivatives, including Methyl2,4-dichloro-6-methoxyquinazoline-7-carboxylate, can be achieved through various methods. Common synthetic routes include:
Aza-reaction: This involves the coupling of imine and electron-rich alkene, often using aniline and ethyl glyoxalate as substrates.
Microwave-assisted reaction: This method accelerates the reaction process and improves yields.
Metal-mediated reaction: Utilizing metal catalysts to facilitate the formation of the quinazoline core.
Ultrasound-promoted reaction: This method enhances reaction rates and selectivity.
Phase-transfer catalysis reaction: This involves the use of phase-transfer catalysts to improve reaction efficiency.
Industrial Production Methods
Industrial production of quinazoline derivatives typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Methods such as refluxing and oxidative cyclization are fundamental in industrial settings .
Chemical Reactions Analysis
Types of Reactions
Methyl2,4-dichloro-6-methoxyquinazoline-7-carboxylate undergoes various chemical reactions, including:
Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: This involves the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.
Common Reagents and Conditions
- **Reducing agents
Oxidizing agents: Potassium permanganate, hydrogen peroxide.
Properties
Molecular Formula |
C11H8Cl2N2O3 |
|---|---|
Molecular Weight |
287.10 g/mol |
IUPAC Name |
methyl 2,4-dichloro-6-methoxyquinazoline-7-carboxylate |
InChI |
InChI=1S/C11H8Cl2N2O3/c1-17-8-4-5-7(3-6(8)10(16)18-2)14-11(13)15-9(5)12/h3-4H,1-2H3 |
InChI Key |
BWDGEPLKVSAFFY-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC(=N2)Cl)Cl)C(=O)OC |
Origin of Product |
United States |
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